Cas no 887218-24-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide
• CAS No: 887218-24-8
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6009078
• PubChem ID: 16031893
• Update Time: 2025-07-27

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(4-ethylphenyl)oxamide
• AKOS021636211
• AKOS002049544
• AB01306809-01
• 887218-24-8
• NCGC00135768-02
• SR-01000023263-1
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-(4-ethylphenyl)ethanediamide
• NCGC00135768-01
• F2572-0079
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-(4-ethylphenyl)oxalamide
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(4-ethylphenyl)ethanediamide
• HMS1902B04
• G856-4128
• SR-01000023263

• Inchi： 1S/C23H27N3O5/c1-2-16-3-6-18(7-4-16)25-23(28)22(27)24-14-19(26-9-11-29-12-10-26)17-5-8-20-21(13-17)31-15-30-20/h3-8,13,19H,2,9-12,14-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： ZHIJFPFZEMIBQL-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)N1CCOCC1)(=O)C(NC1=CC=C(CC)C=C1)=O

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.1Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide

N-2-(2H-1,3-Benzodioxol-5-Yl)-2-(Morpholin-4-Yl)Ethyl-N'-(4-Ethylphenyl)Ethanediaamide: A Comprehensive Overview

The compound with CAS No 887218-24-8, known as N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines a benzodioxole moiety, a morpholine ring, and an ethanediamide functional group. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug development and materials science.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the benzodioxole group in this compound suggests potential antioxidant or anti-inflammatory activities, which are highly desirable in therapeutic agents. Additionally, the morpholine ring is a well-known structural motif in pharmaceuticals, often contributing to improved bioavailability and stability.

The ethanediamide functional group further enhances the compound's versatility by providing sites for hydrogen bonding and potential interactions with biological macromolecules such as proteins and nucleic acids. This feature makes it a promising candidate for the development of inhibitors or modulators of key enzymes or receptors involved in disease pathways.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The assembly of the benzodioxole moiety typically requires oxidative coupling reactions, while the incorporation of the morpholine ring involves nucleophilic substitution or cyclization steps. The final coupling to form the ethanediamide derivative is achieved through amide bond formation, often facilitated by coupling reagents such as HATU or EDCI.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed potential binding affinities for several drug targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore the compound's potential as a lead molecule in drug discovery programs targeting conditions such as cancer, inflammation, or neurological disorders.

In terms of material science applications, the compound's rigid structure and functional groups make it a candidate for use in advanced materials such as polymers or liquid crystals. The benzodioxole moiety can contribute to aromaticity and planarity, while the morpholine ring can introduce flexibility and hydrogen bonding capabilities.

Furthermore, recent green chemistry initiatives have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are investigating catalytic asymmetric synthesis routes that minimize waste and reduce environmental impact while maintaining high yields and stereochemical control.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(4-ethylphenyl)ethanediamide represents a fascinating example of how modern organic chemistry can yield compounds with multifaceted properties and diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both therapeutic development and materials science.